Cas no 75735-47-6 (Methyl 4-methyl-5-nitrothiophene-2-carboxylate)

Methyl 4-methyl-5-nitrothiophene-2-carboxylate structure
75735-47-6 structure
Product Name:Methyl 4-methyl-5-nitrothiophene-2-carboxylate
CAS No:75735-47-6
MF:C7H7NO4S
MW:201.199780702591
CID:1094414
PubChem ID:12615584
Update Time:2025-04-20

Methyl 4-methyl-5-nitrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-methyl-5-nitrothiophene-2-carboxylate
    • 75735-47-6
    • Methyl 4-methyl-5-nitro-2-thiophenecarboxylate
    • METHYL4-METHYL-5-NITROTHIOPHENE-2-CARBOXYLATE
    • AB77169
    • SCHEMBL8363261
    • DTXSID101246979
    • Inchi: 1S/C7H7NO4S/c1-4-3-5(7(9)12-2)13-6(4)8(10)11/h3H,1-2H3
    • InChI Key: ZMPNEFDRDQESSG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC(C)=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.00957888g/mol
  • Monoisotopic Mass: 201.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 100Ų

Methyl 4-methyl-5-nitrothiophene-2-carboxylate Pricemore >>

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